Cas no 1805926-30-0 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride
• CAS No: 1805926-30-0
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4807270
• Update Time: 2025-05-26

2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H3ClF2N2O2/c9-7(15)6-4(2-12)13-3(8(10)11)1-5(6)14/h1,8H,(H,13,14)
• InChI Key： VAZLPYRXJYGSPM-UHFFFAOYSA-N
• SMILES： ClC(C1C(C=C(C(F)F)NC=1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 1.4
• Topological Polar Surface Area: 70

Additional information on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride

Comprehensive Overview of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1805926-30-0)

The compound 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1805926-30-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a difluoromethyl moiety, and a reactive carbonyl chloride functionality, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride is particularly noteworthy, as fluorine incorporation often improves the lipophilicity and binding affinity of drug candidates. This aligns with the growing trend of fluorine chemistry in drug discovery, a topic frequently searched in academic and industrial databases.

The hydroxypyridine core of this compound is another critical feature, as it serves as a privileged scaffold in medicinal chemistry. Pyridine-based structures are known for their ability to interact with biological targets, making them valuable in designing kinase inhibitors, antibacterial agents, and anti-inflammatory drugs. The carbonyl chloride group further enhances its reactivity, enabling efficient coupling reactions with amines or alcohols to form amides or esters, respectively. This property is highly sought after in high-throughput synthesis and combinatorial chemistry.

From an industrial perspective, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, researchers are exploring eco-friendly methods to produce such intermediates. Questions like "How to optimize the synthesis of fluorinated pyridines?" or "What are the alternatives to traditional acyl chlorides?" are commonly encountered in forums and search engines, reflecting the industry's focus on innovation.

Another area of interest is the compound's potential role in precision agriculture. The agrochemical sector is actively investigating pyridine-based compounds for their herbicidal and fungicidal properties. The cyano and difluoromethyl groups in this molecule could contribute to the development of next-generation crop protection solutions, addressing challenges such as pesticide resistance and environmental persistence. This aligns with the broader societal push toward sustainable farming practices.

Analytical characterization of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. Researchers often search for "HPLC methods for pyridine derivatives" or "NMR shifts of fluorinated heterocycles", highlighting the technical nuances associated with this class of compounds.

In summary, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-carbonyl chloride (CAS No. 1805926-30-0) represents a cutting-edge intermediate with broad applicability in life sciences. Its structural features cater to the evolving needs of drug discovery and agrochemical innovation, while its synthesis and analysis reflect the latest trends in green chemistry and analytical technology. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.